N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide

• Molecular Formula: C15H12BrCl2NO2
• Molecular Weight: 389.1 g/mol
• IUPAC Name: N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide
• InChI: InChI=1S/C15H12BrCl2NO2/c1-2-21-14-12(17)7-9(8-13(14)18)15(20)19-11-5-3-10(16)4-6-11/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: TXVJXVLRIBBVJT-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=C(C=C2)Br)Cl

Description

N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide, also known as BDCRB, is a chemical compound that belongs to the class of benzamides. It has been widely used in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide is not fully understood. However, it has been proposed that N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide inhibits the activity of several enzymes, including histone deacetylases (HDACs) and cyclin-dependent kinases (CDKs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, while CDKs are enzymes that regulate the cell cycle. Inhibition of these enzymes by N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide leads to changes in gene expression and cell cycle arrest, which may contribute to its anti-cancer and anti-inflammatory properties.
Biochemical and Physiological Effects
N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce the production of inflammatory cytokines. N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. It is also relatively stable and can be stored for long periods of time. However, N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide. One area of research is the development of more potent and selective analogs of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide for use as therapeutic agents. Another area of research is the investigation of the molecular mechanisms underlying the anti-cancer and anti-inflammatory properties of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide. Additionally, the neuroprotective effects of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide could be further studied in animal models of neurodegenerative diseases. Finally, the potential use of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide as a tool for studying intracellular signaling pathways could be explored further.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide involves the reaction of 4-bromophenyl isocyanate with 3,5-dichloro-4-ethoxyaniline in the presence of a base. The resulting product is then purified through recrystallization to obtain N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide in a pure form. This synthesis method has been reported in several research papers and has been optimized to increase the yield of N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide.

Scientific Research Applications

N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. N-(4-bromophenyl)-3,5-dichloro-4-ethoxybenzamide has been found to inhibit the growth of various cancer cells, including breast cancer, colon cancer, and lung cancer. It has also been shown to reduce inflammation in animal models of arthritis and to inhibit the replication of several viruses, including influenza and HIV.